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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)-5-pyrimidinol

Cat. No.: B126618

Despite being commercially classified as a biochemical dye for research in hematology and
histology, a comprehensive review of scientific literature and supplier documentation reveals a
significant lack of published application data for 2-(4-Hydroxyphenyl)-5-pyrimidinol. This
absence of detailed protocols, quantitative performance data, and elucidated staining
mechanisms prevents the creation of detailed application notes and protocols as requested.

While the compound is readily available from several chemical suppliers, its practical use as a
standalone dye in a research setting is not supported by accessible scientific evidence.
Information regarding its specific targets within cells or tissues, its optical properties such as
absorption and fluorescence spectra, and established protocols for its use in cellular imaging or
histological staining are not available in the public domain.

Physicochemical Properties

A summary of the known physicochemical properties of 2-(4-Hydroxyphenyl)-5-pyrimidinol is
presented below. This information is aggregated from various chemical suppliers.
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Property Value Source
CAS Number 142172-97-2 [1]
Molecular Formula C10HsN20:2 [1]
Molecular Weight 188.18 g/mol [1]
Appearance Powder or crystals

Melting Point 235-240 °C [1]
Purity >90% [1]
Storage Room temperature

Potential Research Areas (Based on Structural

Analogs)

Although no direct research applications for 2-(4-Hydroxyphenyl)-5-pyrimidinol as a dye

have been identified, the pyrimidine core is a well-known scaffold in medicinal chemistry.

Research on derivatives of similar pyrimidine-containing compounds suggests potential, albeit

unproven, areas of interest. For instance, certain pyrimidine derivatives have been investigated

for their roles in signaling pathways. One study highlighted a derivative of 2-{[2-(4-

hydroxyphenyl)ethyllJamino}pyrimidine-5-carboxamide as a potent inhibitor of STAT6 (Signal

Transducer and Activator of Transcription 6), a key protein in the 1L-4/IL-13 signaling pathway

involved in immune regulation.[2][3]

It is crucial to note that this inhibitory activity is associated with a derivative and there is no

evidence to suggest that 2-(4-Hydroxyphenyl)-5-pyrimidinol itself possesses similar

properties or that this mechanism is in any way related to its purported function as a dye.

Hypothetical Workflow for Evaluating a Novel Dye

In the absence of established protocols, a researcher interested in evaluating 2-(4-

Hydroxyphenyl)-5-pyrimidinol as a biochemical dye would need to undertake a series of

fundamental experiments. The following diagram outlines a logical workflow for such a study.
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Phase 1: Characterization

Determine Spectroscopic Properties
(Absorption, Emission, Quantum Yield)

;

Assess Solubility in
Biologically Compatible Solvents

Phase 2: In Vitro Staining

Cell Culture and Preparation

:

Staining with Varying Concentrations
and Incubation Times

;

Fluorescence Microscopy Imaging

:

Assess Cytotoxicity

Phase 3: Target Identification

Co-localization with Known
Organelle-Specific Dyes

;

Binding Assays with Purified
Biomolecules (DNA, Protein, etc.)

Phase 4: Protoc¢ol Optimization

Optimize Staining Conditions
(pH, Temperature, Buffer)

:

Test Fixation and Permeabilization
Compatibility
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Figure 1: A generalized workflow for the initial investigation and validation of a novel,
uncharacterized biochemical dye.

Conclusion

The classification of 2-(4-Hydroxyphenyl)-5-pyrimidinol as a biochemical dye appears to be a
historical or commercial designation that is not substantiated by current scientific literature.
Researchers, scientists, and drug development professionals are advised that there are no
established protocols or performance data for this compound's use as a dye. Its primary
documented role is as a chemical intermediate in the synthesis of other molecules.[1] Any
researcher intending to use this compound as a dye would need to perform extensive
validation experiments to characterize its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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